Cas no 31084-70-5 (Ethanimidic acid, N-(ethoxycarbonyl)-, ethyl ester)

• Product Name: Ethanimidic acid, N-(ethoxycarbonyl)-, ethyl ester
• CAS No: 31084-70-5
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 1445716
• PubChem ID: 54019727
• Update Time: 2025-11-06

Ethanimidic acid, N-(ethoxycarbonyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanimidic acid, N-(ethoxycarbonyl)-, ethyl ester
• ethyl N-ethoxycarbonylethanimidate
• KYCDKCMASTUOPK-UHFFFAOYSA-N
• ethyl 1-ethoxy-ethylidene-carbamate
• Ethyl N-(ethoxycarbonyl)ethanimidate
• [1-ethoxy-eth-(Z)-ylidene]-carbamic acid ethyl ester
• DTXSID20708435
• SCHEMBL3170812
• [1-Ethoxy-ethylidene]-carbamic acid ethyl ester
• 31084-70-5
• KYCDKCMASTUOPK-VURMDHGXSA-N

• Inchi： 1S/C7H13NO3/c1-4-10-6(3)8-7(9)11-5-2/h4-5H2,1-3H3
• InChI Key： KYCDKCMASTUOPK-UHFFFAOYSA-N
• SMILES： O(C(C)=NC(=O)OCC)CC

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.89

Additional information on Ethanimidic acid, N-(ethoxycarbonyl)-, ethyl ester

Comprehensive Analysis of Ethanimidic acid, N-(ethoxycarbonyl)-, ethyl ester (CAS No. 31084-70-5)

Ethanimidic acid, N-(ethoxycarbonyl)-, ethyl ester (CAS No. 31084-70-5) is a specialized organic compound with significant applications in synthetic chemistry and industrial processes. This ester derivative, characterized by its unique molecular structure, is increasingly studied for its role in intermediate synthesis and catalysis. Researchers and manufacturers are particularly interested in its reactivity and stability, which make it a valuable component in the production of fine chemicals and pharmaceuticals.

The compound's systematic name, Ethanimidic acid, N-(ethoxycarbonyl)-, ethyl ester, reflects its functional groups: an ethoxycarbonyl moiety and an ethyl ester linkage. These features contribute to its versatility in organic transformations, such as acylations and condensation reactions. In recent years, the demand for high-purity intermediates like CAS No. 31084-70-5 has surged, driven by advancements in green chemistry and sustainable synthesis methodologies.

One of the trending topics in the chemical industry is the optimization of reaction efficiency and waste reduction. Ethanimidic acid, N-(ethoxycarbonyl)-, ethyl ester aligns with these goals due to its potential for atom economy in multi-step syntheses. For instance, it has been explored as a precursor in the development of biodegradable materials and eco-friendly coatings, addressing the growing consumer interest in environmentally benign products.

From a technical perspective, the compound's physicochemical properties—such as solubility in common organic solvents (e.g., ethanol, acetone) and moderate thermal stability—enhance its utility in laboratory and industrial settings. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to verify its purity, a critical factor for applications in pharmaceutical research and material science.

In the context of AI-driven drug discovery, compounds like Ethanimidic acid, N-(ethoxycarbonyl)-, ethyl ester are gaining attention for their potential as molecular building blocks. Computational models often highlight such esters for their structural diversity, enabling the design of novel bioactive molecules. This intersection of computational chemistry and experimental validation is a hot topic in scientific forums and patent filings.

Safety and handling protocols for CAS No. 31084-70-5 emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its storage recommendations align with general guidelines for organic esters, such as avoiding prolonged exposure to moisture or extreme temperatures.

In summary, Ethanimidic acid, N-(ethoxycarbonyl)-, ethyl ester represents a compelling case study in modern chemical innovation. Its relevance to sustainable chemistry, drug development, and material engineering ensures its continued prominence in both academic and industrial research. As the field evolves, this compound is likely to play a pivotal role in addressing global challenges like resource efficiency and green manufacturing.